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Compound of Interest

Compound Name: tert-Butyltrifluoroborate

Cat. No.: B15227548 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of potassium tert-butyltrifluoroborate. It details experimental protocols for its

synthesis and its primary application in carbon-carbon bond formation, offering valuable

insights for its use in organic synthesis and drug discovery.

Core Physical and Chemical Properties
Potassium tert-butyltrifluoroborate is a white to off-white, solid organoboron compound.[1] It

is known for its stability under atmospheric conditions, making it a convenient reagent in

various chemical transformations.[2]

Table 1: Physical and Chemical Data of Potassium Tert-
butyltrifluoroborate
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Property Value References

CAS Number 1260112-05-7 [1][3]

Molecular Formula C4H9BF3K [1]

Molecular Weight 164.02 g/mol [1]

Appearance White to off-white solid [1]

Melting Point >370 °C [3]

Purity 95% - 97% [3]

IUPAC Name
potassium tert-

butyl(trifluoro)borate(1-)
[3]

InChI Key
DUBQQKQAMBSJQA-

UHFFFAOYSA-N
[3]

Storage
Inert atmosphere, store in

freezer (-20°C)

Synthesis and Reactivity
Potassium tert-butyltrifluoroborate is primarily valued for its role as a nucleophilic partner in

palladium-catalyzed cross-coupling reactions. Its stability compared to the corresponding

boronic acid makes it an attractive reagent in organic synthesis.

General Synthesis of Potassium Alkyltrifluoroborates
While a specific protocol for potassium tert-butyltrifluoroborate is not detailed in the literature,

a general and widely adopted method for the synthesis of potassium organotrifluoroborates

involves a two-step process. This process can be adapted for the synthesis of the tert-butyl

derivative.

Experimental Protocol: General Synthesis

Formation of the Trialkyl Borate Adduct: An organometallic reagent, such as a Grignard

reagent (R-MgX) or an organolithium reagent (R-Li), is reacted with a trialkyl borate (e.g.,

trimethyl borate or triisopropyl borate). For the synthesis of potassium tert-
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butyltrifluoroborate, tert-butylmagnesium halide or tert-butyllithium would be the

appropriate starting material. This reaction is typically carried out in an anhydrous ethereal

solvent (e.g., diethyl ether or tetrahydrofuran) at low temperatures.

Formation of the Trifluoroborate Salt: The resulting boronic acid or boronate ester, often

generated in situ, is then treated with an aqueous solution of potassium hydrogen fluoride

(KHF2).[4][5] This reaction leads to the formation of the stable potassium

organotrifluoroborate salt, which can often be isolated by precipitation or crystallization.[4]

General Synthesis of Potassium Alkyltrifluoroborates
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General synthetic route to potassium alkyltrifluoroborates.

Applications in Drug Development and Organic
Synthesis
The primary application of potassium tert-butyltrifluoroborate in the context of drug

development is its use as a building block in the synthesis of complex organic molecules via

the Suzuki-Miyaura cross-coupling reaction.[2][5][6] This reaction is a powerful tool for forming
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carbon-carbon bonds, a fundamental process in the construction of pharmaceutical

compounds.[5]

Suzuki-Miyaura Cross-Coupling Reaction
Potassium tert-butyltrifluoroborate serves as a stable and effective nucleophilic partner in the

palladium-catalyzed Suzuki-Miyaura cross-coupling with various organic halides or triflates (Ar-

X).

Experimental Protocol: General Suzuki-Miyaura Cross-Coupling

A general procedure for the Suzuki-Miyaura cross-coupling of a potassium alkyltrifluoroborate

is as follows:

Reaction Setup: A reaction vessel is charged with the aryl or vinyl halide/triflate, potassium

tert-butyltrifluoroborate (typically 1.1 to 1.5 equivalents), a palladium catalyst (e.g.,

Pd(OAc)2, PdCl2(dppf)·CH2Cl2), a suitable phosphine ligand (e.g., RuPhos, PPh3), and a

base (e.g., Cs2CO3, K2CO3).[5][7]

Solvent and Reaction Conditions: A solvent system, often a mixture of an organic solvent

and water (e.g., toluene/H2O, THF/H2O), is added.[5][7] The reaction mixture is then heated,

typically to between 80-100 °C, and stirred until the reaction is complete, as monitored by

techniques such as TLC or GC-MS.

Workup and Purification: Upon completion, the reaction mixture is cooled, and the product is

extracted with an organic solvent. The organic layer is then washed, dried, and concentrated.

The crude product is purified by a suitable method, such as flash column chromatography.
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Catalytic Cycle of Suzuki-Miyaura Cross-Coupling
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Suzuki-Miyaura cross-coupling catalytic cycle.
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Safety and Handling
Potassium tert-butyltrifluoroborate is classified as an irritant.[1] Appropriate personal

protective equipment, including gloves, safety glasses, and a lab coat, should be worn when

handling this compound. It is irritating to the eyes, respiratory system, and skin.[1]

Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335

(May cause respiratory irritation).[1]

Precautionary Statements: P280 (Wear protective gloves/protective clothing/eye

protection/face protection), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).[1]

Conclusion
Potassium tert-butyltrifluoroborate is a valuable and versatile reagent in modern organic

synthesis. Its stability and effectiveness in Suzuki-Miyaura cross-coupling reactions make it a

key component in the synthesis of complex molecules, particularly in the field of drug discovery

and development. The methodologies outlined in this guide provide a foundation for its

successful application in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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